Cas no 87456-40-4 (1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-)
87456-40-4 structure
Product Name:1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-
CAS No:87456-40-4
MF:C17H18O4S
MW:318.387423992157
CID:2810084
PubChem ID:11483973
Update Time:2025-04-21
1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-
- DTXSID50467407
- 87456-40-4
- SCHEMBL6230138
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- Inchi: 1S/C17H18O4S/c1-13-9-11-15(12-10-13)22(19,20)21-17(2,3)16(18)14-7-5-4-6-8-14/h4-12H,1-3H3
- InChI Key: PQHRIORWLWVVEQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)(C)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 318.09258022Da
- Monoisotopic Mass: 318.09258022Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 68.8Ų
1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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